![molecular formula C9H18N2O3S B6646412 (3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine](/img/structure/B6646412.png)
(3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine
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Overview
Description
(3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound is also known as N-[(2S,3R)-3-amino-2-hydroxy-4-sulfanylidenebutyl]-2-oxolanamine and has a molecular formula of C8H18N2O3S2.
Mechanism of Action
The mechanism of action of (3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine involves the inhibition of the enzymes mentioned above. It binds to the active site of the enzyme and prevents it from carrying out its function, thereby reducing the levels of the neurotransmitters acetylcholine and monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. It has been found to improve cognitive function, memory, and learning in animal models of Alzheimer's disease and other neurodegenerative disorders. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.
Advantages and Limitations for Lab Experiments
The advantages of using (3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine in lab experiments include its potent inhibitory activity against various enzymes, its ability to cross the blood-brain barrier, and its low toxicity. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo, and its high cost, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for the research and development of (3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine. One direction is to explore its potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential as an antidepressant and anxiolytic agent. Additionally, further research is needed to optimize its chemical structure to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of (3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine involves the reaction of 3-aminopyrrolidine with 2-chloroethylsulfonyl oxolane in the presence of a base such as sodium hydride or potassium carbonate. The reaction takes place at room temperature and yields the desired product, which can be purified using various techniques such as column chromatography, recrystallization, or HPLC.
Scientific Research Applications
(3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase, which are involved in the pathogenesis of various diseases such as Alzheimer's, Parkinson's, and depression.
Properties
IUPAC Name |
(3R)-1-(oxolan-2-ylmethylsulfonyl)pyrrolidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O3S/c10-8-3-4-11(6-8)15(12,13)7-9-2-1-5-14-9/h8-9H,1-7,10H2/t8-,9?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGKBEBMXKFVSAX-VEDVMXKPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CS(=O)(=O)N2CCC(C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(OC1)CS(=O)(=O)N2CC[C@H](C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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